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Compound of Interest

Compound Name: Aminopentamide

Cat. No.: B10784373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identity of

aminopentamide, including its IUPAC name and known synonyms. It also presents its key

chemical and physical properties, mechanism of action, and clinical applications.

Chemical Identity
The systematic name for aminopentamide, established by the International Union of Pure and

Applied Chemistry (IUPAC), is 4-(dimethylamino)-2,2-diphenylpentanamide.[1][2]

Aminopentamide is also known by a variety of other names, including:

Dimevamide[1][2]

Centrine[2][3]

Valeramide-OM[1]

Aminopentamide Sulfate (active moiety of)[1]

Aminopentamide Hydrochloride (has salt form)[1]
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The following table summarizes the key computed and experimental properties of

aminopentamide.

Property Value Source

Molecular Formula C₁₉H₂₄N₂O PubChem[1][4]

Molecular Weight 296.4 g/mol PubChem[1]

IUPAC Name
4-(dimethylamino)-2,2-

diphenylpentanamide
PubChem[1]

CAS Number 60-46-8 PubChem[1]

Collision Cross Section 168.16 Å² ([M+H]⁺) PubChem[1]

Mechanism of Action
Aminopentamide is a synthetic anticholinergic agent.[2] It functions as a nonselective

muscarinic receptor antagonist, primarily targeting the smooth muscle of the gastrointestinal

tract.[2] By blocking cholinergic transmission at parasympathetic nerve endings,

aminopentamide leads to a reduction in gastric motility and a decrease in gastric acid

secretion.[2] While its effects are similar to atropine, aminopentamide exhibits a stronger and

more prolonged suppression of colonic contraction.[2]
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Mechanism of action of Aminopentamide.
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Therapeutic Applications
Aminopentamide is primarily used in veterinary medicine to treat vomiting, diarrhea, and

gastrointestinal spasms in cats and dogs.[2][3] The commercially available drug, Centrine,

contains aminopentamide bisulfate.[2] It is also noted to have applications as a bird and

rodent repellent.[2]

Synthesis
The synthesis of aminopentamide is similar to that of methadone. The key difference lies in

the final step, where 2,2-diphenyl-4-dimethylaminovaleronitrile is partially hydrolyzed to form an

amide rather than being converted into a ketone.[2]

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for professional medical or veterinary advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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